Cas no 81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate)
81115-67-5 structure
Product Name:(S)-(S)-2-Methylbutyl 2-methylbutanoate
CAS No:81115-67-5
MF:C10H20O2
MW:172.264603614807
CID:60299
PubChem ID:12867342
Update Time:2025-04-18
(S)-(S)-2-Methylbutyl 2-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- (S)-(S)-2-Methylbutyl 2-methylbutanoate
- [S-(R*,R*)]-2-Methylbutanoic acid 2-methylbutyl ester
- 81115-67-5
- [(2S)-2-methylbutyl] (2S)-2-methylbutanoate
-
- Inchi: 1S/C10H20O2/c1-5-8(3)7-12-10(11)9(4)6-2/h8-9H,5-7H2,1-4H3/t8-,9-/m0/s1
- InChI Key: PVYFCGRBIREQLL-IUCAKERBSA-N
- SMILES: O(C([C@@H](C)CC)=O)C[C@@H](C)CC
Computed Properties
- Exact Mass: 172.146
- Monoisotopic Mass: 172.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.2
Experimental Properties
- Density: 0.870
- Boiling Point: 185 ºC
- Flash Point: 65 ºC
- Refractive Index: 1.4200
- FEMA: 3359
(S)-(S)-2-Methylbutyl 2-methylbutanoate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
81115-67-5 ((S)-(S)-2-Methylbutyl 2-methylbutanoate) Related Products
- 109-19-3(Butyl 3-methylbutanoate)
- 2050-01-3(Isoamyl Isobutyrate)
- 106-27-4(Isopentyl butyrate)
- 4606-07-9(Ethyl Cyclopropylcarboxylate)
- 103-23-1(Bis(2-ethylhexyl)adipate)
- 539-90-2(isobutyl butyrate)
- 557-00-6(propyl isovalerate)
- 94-28-0(Tri(ethylenglycol)bis-2-ethylhexanoate)
- 589-59-3(isobutyl isovalerate)
- 97-87-0(butyl isobutyrate)
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